Cas no 1361017-70-0 (methyl 2-hydroxy-4-methoxybutanoate)

• Product Name: methyl 2-hydroxy-4-methoxybutanoate
• CAS No: 1361017-70-0
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 6245632
• PubChem ID: 102200310
• Update Time: 2025-05-20

methyl 2-hydroxy-4-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-4-methoxybutanoate
• SCHEMBL17786037
• 1361017-70-0
• methyl-4-methoxy-2-hydroxybutanoate
• EN300-1841455

• Inchi： 1S/C6H12O4/c1-9-4-3-5(7)6(8)10-2/h5,7H,3-4H2,1-2H3
• InChI Key： QRTJEZQSJSURPR-UHFFFAOYSA-N
• SMILES： O(C)CCC(C(=O)OC)O

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 2-hydroxy-4-methoxybutanoate

Research Briefing on Methyl 2-Hydroxy-4-Methoxybutanoate (CAS: 1361017-70-0) in Chemical Biology and Pharmaceutical Applications

Methyl 2-hydroxy-4-methoxybutanoate (CAS: 1361017-70-0) is a chiral ester derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates and functional materials. Recent studies have highlighted its role in asymmetric synthesis, metabolic engineering, and as a precursor for novel therapeutic agents. The unique structural features of this molecule, including its hydroxyl and methoxy functional groups, make it a valuable building block for the development of complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of methyl 2-hydroxy-4-methoxybutanoate as a chiral synthon for the asymmetric synthesis of gamma-amino butyric acid (GABA) derivatives. The study demonstrated that this compound could be efficiently converted into enantiomerically pure GABA analogs, which are of interest for their potential neuropharmacological activities. The synthetic route employed enzymatic resolution and chemical transformations, achieving high yields and excellent enantioselectivity. This work underscores the compound's utility in the preparation of neuroactive molecules with potential applications in treating neurological disorders.

Another significant development was reported in a 2024 paper in ACS Chemical Biology, where methyl 2-hydroxy-4-methoxybutanoate was utilized as a metabolic intermediate in engineered microbial pathways. The researchers demonstrated that this compound could be produced biosynthetically in Escherichia coli through the introduction of heterologous enzymes. The study provided insights into the optimization of fermentation conditions and the potential for large-scale production of this valuable intermediate. This approach offers a sustainable alternative to traditional chemical synthesis methods and aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Recent patent filings (2023-2024) have also highlighted the potential of methyl 2-hydroxy-4-methoxybutanoate in drug development. Several applications describe its use as a precursor for novel antiviral agents, particularly in the synthesis of nucleoside analogs targeting RNA viruses. The structural flexibility of this compound allows for diverse modifications that can enhance drug-like properties while maintaining target specificity. These developments suggest expanding applications in antiviral therapy, particularly in light of emerging viral threats.

From a mechanistic perspective, computational studies have provided valuable insights into the conformational preferences and reactivity of methyl 2-hydroxy-4-methoxybutanoate. Density functional theory (DFT) calculations published in 2024 revealed that the compound exhibits distinct rotamer populations that influence its reactivity in various chemical transformations. These findings have important implications for designing more efficient synthetic routes and predicting the behavior of derivatives in biological systems.

In conclusion, methyl 2-hydroxy-4-methoxybutanoate (CAS: 1361017-70-0) continues to emerge as a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advances in its synthetic applications, biosynthetic production, and therapeutic potential highlight its growing importance in the field. Future research directions may focus on expanding its utility in drug discovery, exploring novel derivatives with enhanced biological activities, and optimizing production methods for industrial-scale applications. The compound's unique structural features and demonstrated versatility ensure its continued relevance in advancing pharmaceutical science and chemical biology.